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Compound of Interest

Compound Name: H-DL-Phe-OMe.HCI

Cat. No.: B1352385

An In-depth Technical Guide to the Safety, Handling, and Storage of H-DL-Phe-OMe.HCI
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for H-DL-Phe-
OMe.HCI (DL-Phenylalanine methyl ester hydrochloride), a compound utilized in
pharmaceutical development and nutritional supplements.[1][2][3] Adherence to these
guidelines is crucial for ensuring a safe laboratory environment and maintaining the integrity of
the product.

Product Identification and Properties

e Chemical Name: DL-Phenylalanine methyl ester hydrochloride[1][4]

Synonyms: DL-Phe-OMe-HCI, H-DL-Phe-OMe.HCI, methyl 2-amino-3-phenylpropanoate
hydrochloride[1][5][6]

CAS Number: 5619-07-8[1][4]

Molecular Formula: C10H13NO2-HCI[1][4]

Appearance: White to off-white powder or solid.[1][5][7]

Table 1: Physicochemical Properties of H-DL-Phe-OMe.HCI
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Property Value References
Molecular Weight 215.68 g/mol (1161718l
Melting Point 157 - 162 °C [11[51[7]

Slightly soluble in water.
Solubility Soluble in DMSO (slightly) and  [3][5]
Methanol (sparingly).

Purity > 999% (HPLC) [1]

Hazard Identification and Toxicology

While many sources state no known hazards, it is prudent to handle H-DL-Phe-OMe.HCI as a
potentially hazardous substance.[9] Some sources indicate it may cause skin, eye, and
respiratory irritation.[3]

Potential Health Effects:[9]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Eye Contact: May cause eye irritation.
Toxicological Data:

Limited toxicological data is available. Most safety data sheets report that no data is available
for acute toxicity, carcinogenicity, mutagenicity, or other toxicological endpoints.[10]

Experimental Protocols: Safety and Handling

There are no specific experimental protocols for the use of H-DL-Phe-OMe.HCI outlined in the
provided search results. However, standard laboratory safety protocols should be strictly

followed.
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Safety, Handling, and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of H-
DL-Phe-OMe.HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [H-DL-Phe-OMe.HCI safety, handling, and storage
guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352385#h-dl-phe-ome-hcl-safety-handling-and-
storage-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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